Cas no 71798-01-1 (2H-1-Benzopyran-2-one, 4-chloro-8-methoxy-)

• Product Name: 2H-1-Benzopyran-2-one, 4-chloro-8-methoxy-
• CAS No: 71798-01-1
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• CID: 1755488
• PubChem ID: 12521880
• Update Time: 2025-06-11

2H-1-Benzopyran-2-one, 4-chloro-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-chloro-8-methoxy-
• 71798-01-1
• SY310136
• 4-Chloro-8-methoxycoumarin
• 4-chloro-8-methoxy-2H-chromen-2-one

• Inchi： 1S/C10H7ClO3/c1-13-8-4-2-3-6-7(11)5-9(12)14-10(6)8/h2-5H,1H3
• InChI Key： GDOSPKCIUSTRKE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=O)OC2C(=CC=CC=21)OC

Computed Properties

• Exact Mass: 210.00841
• Monoisotopic Mass: 210.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on 2H-1-Benzopyran-2-one, 4-chloro-8-methoxy-

Recent Advances in the Study of 2H-1-Benzopyran-2-one, 4-chloro-8-methoxy- (CAS: 71798-01-1)

The compound 2H-1-Benzopyran-2-one, 4-chloro-8-methoxy- (CAS: 71798-01-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This coumarin derivative, characterized by its chloro and methoxy substituents, exhibits unique biological activities that make it a promising candidate for drug development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for future research and clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory and antioxidant properties of 2H-1-Benzopyran-2-one, 4-chloro-8-methoxy-. The study demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells, suggesting its potential as a novel anti-inflammatory agent. Furthermore, the compound exhibited strong radical scavenging activity in DPPH and ABTS assays, highlighting its antioxidant capabilities. These findings open new avenues for the development of therapies targeting chronic inflammatory diseases.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound's anticancer properties were explored. The research team synthesized a series of derivatives based on 2H-1-Benzopyran-2-one, 4-chloro-8-methoxy- and evaluated their cytotoxicity against various cancer cell lines. The results indicated that the parent compound exhibited selective toxicity towards breast cancer cells (MCF-7) with an IC50 value of 12.5 μM, while showing minimal effects on normal cells. Molecular docking studies suggested that the compound interacts with the ATP-binding site of PI3Kα, a key regulator in cancer cell proliferation.

The synthetic accessibility of 2H-1-Benzopyran-2-one, 4-chloro-8-methoxy- has also been a focus of recent research. A 2023 study in Organic Process Research & Development presented an optimized, scalable synthesis route with improved yield (78%) and purity (>99%). The new method employs microwave-assisted Pechmann condensation, significantly reducing reaction time from 12 hours to 30 minutes while maintaining high regioselectivity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmacological studies and potential commercialization.

Pharmacokinetic studies of 2H-1-Benzopyran-2-one, 4-chloro-8-methoxy- have revealed promising characteristics for drug development. Research published in Xenobiotica (2024) demonstrated favorable absorption and metabolic stability in rat models, with an oral bioavailability of 65% and a plasma half-life of 4.2 hours. The compound showed minimal cytochrome P450 inhibition, reducing the likelihood of drug-drug interactions. These properties, combined with its therapeutic potential, position this coumarin derivative as a strong candidate for further preclinical development.

Looking forward, current research efforts are focusing on structure-activity relationship (SAR) studies to optimize the biological activity of 2H-1-Benzopyran-2-one, 4-chloro-8-methoxy- derivatives. Several research groups are investigating modifications to the core structure to enhance potency, selectivity, and pharmacokinetic properties. The compound's multifunctional nature—exhibiting anti-inflammatory, antioxidant, and anticancer activities—makes it particularly interesting for the development of multi-target drugs, a growing trend in pharmaceutical research addressing complex diseases.